Cas no 95249-12-0 (1-(4-aminophenyl)-2-methylpropan-1-one)

• Product Name: 1-(4-aminophenyl)-2-methylpropan-1-one
• CAS No: 95249-12-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD03416574
• CID: 1985395
• PubChem ID: 5151044
• Update Time: 2025-04-23

1-(4-aminophenyl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(4-aminophenyl)-2-methyl-
• 1-(4-aminophenyl)-2-methylpropan-1-one
• 1-(4-Amino-phenyl)-2-methyl-propan-1-one
• AKOS013464440
• SCHEMBL2449415
• DTXCID10359697
• SB76008
• CS-0263138
• Z1198162397
• 1-(4-aminophenyl)-2-methyl-propan-1-one
• 1-(4-aminophenyl)-2-methyl-1-propanone
• DTXSID00408845
• 95249-12-0
• EN300-85279
• PFARCDAVMVFNMN-UHFFFAOYSA-N

• MDL： MFCD03416574
• Inchi： 1S/C10H13NO/c1-7(2)10(12)8-3-5-9(11)6-4-8/h3-7H,11H2,1-2H3
• InChI Key： PFARCDAVMVFNMN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)C(C)C

Computed Properties

• Exact Mass: 163.099714038Da
• Monoisotopic Mass: 163.099714038Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-(4-aminophenyl)-2-methylpropan-1-one

Comprehensive Guide to 1-Propanone, 1-(4-aminophenyl)-2-methyl- (CAS No. 95249-12-0): Properties, Applications, and Market Insights

1-Propanone, 1-(4-aminophenyl)-2-methyl- (CAS No. 95249-12-0) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This ketone derivative features a unique molecular structure combining an aminophenyl group and a methyl substituent, making it valuable for various synthetic applications. Researchers and industry professionals frequently search for information about this compound's synthesis methods, spectral data, and industrial uses, reflecting its growing importance in modern chemistry.

The compound's chemical formula, C₁₀H₁₃NO, indicates its aromatic amine nature with a molecular weight of 163.22 g/mol. Its physicochemical properties include moderate solubility in organic solvents and characteristic absorption peaks in UV-Vis spectroscopy, which are crucial for analytical identification. Recent trends show increased interest in 1-(4-aminophenyl)-2-methyl-1-propanone as a potential intermediate for pharmaceutical development, particularly in creating novel active pharmaceutical ingredients (APIs).

In pharmaceutical applications, 1-Propanone, 1-(4-aminophenyl)-2-methyl- serves as a key building block for synthesizing compounds with potential biological activity. The presence of both amino and carbonyl functional groups makes it versatile for further chemical modifications. Current research focuses on its role in developing small molecule therapeutics, with particular attention to its structure-activity relationships in drug design. These applications align with the growing demand for specialty chemicals in the healthcare sector.

The global market for fine chemicals like 95249-12-0 has shown steady growth, driven by expanding pharmaceutical R&D activities. Manufacturers emphasize high-purity synthesis methods to meet the stringent requirements of drug development processes. Analytical techniques such as HPLC and GC-MS are commonly employed to verify the compound's purity, addressing the industry's need for quality control standards in chemical intermediates.

From a safety perspective, proper handling of 1-(4-aminophenyl)-2-methylpropan-1-one requires standard laboratory precautions. While not classified as hazardous under normal conditions, researchers should follow good laboratory practices when working with this compound. Material Safety Data Sheets (MSDS) provide essential information about storage conditions and personal protective equipment recommendations for this chemical substance.

Emerging applications of CAS 95249-12-0 include its use in material science research, particularly in the development of functional polymers and advanced coatings. The compound's aromatic amine moiety offers opportunities for creating novel materials with specific electronic or mechanical properties. This diversification of applications contributes to the compound's increasing commercial value in specialty chemical markets.

Quality specifications for 1-Propanone, 1-(4-aminophenyl)-2-methyl- typically include parameters such as purity (≥98%), moisture content, and residual solvent levels. Suppliers often provide analytical certificates with each batch, ensuring consistency for research and industrial applications. The compound's stability under various conditions makes it suitable for long-term storage when properly packaged in amber glass containers under inert atmosphere.

Recent scientific literature highlights innovative synthetic routes to produce 95249-12-0 with improved yields and reduced environmental impact. Green chemistry approaches, including catalytic methods and solvent optimization, are gaining attention in the production of this intermediate. These developments respond to the chemical industry's growing emphasis on sustainable manufacturing practices.

For researchers sourcing this compound, important considerations include supplier reliability, batch-to-batch consistency, and technical support availability. Many chemical suppliers now offer customized packaging options and bulk quantities to meet diverse research needs. The compound's pricing reflects its specialty chemical status and the complexity of its synthesis.

Future prospects for 1-Propanone, 1-(4-aminophenyl)-2-methyl- appear promising, with potential expansions into agrochemical and electronic materials applications. Ongoing research into its derivatization potential may uncover new uses in various high-tech industries. As with many fine chemicals, the evolution of this compound's applications will likely follow advancements in related scientific fields and industrial needs.